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Gamma-Terpineol: Chemical Identifier &
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: gamma-Terpineol

Cat. No.: S571124

The table below summarizes the fundamental chemical and physical properties of gamma-terpineol, which

are foundational for understanding its storage and handling needs.

Property Specification / Value

Chemical Name y-Terpineol; p-Menth-1-en-8-ol [1]
CAS Registry 586-81-2 [2]

Number

Molecular Formula  Ci0H1s0 [2]

Molecular Weight 154.25 g/mol [2]

Physical Form Liquid [2]

Boiling Point 214°C to 224°C [2]
Flash Point 90°C [2]

Density 0.933 g/mL at 25°C [2]
Refractive Index 1.4820 to 1.485 [2]
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Property Specification / Value

Solubility Negligible in water. Soluble in organic solvents (ethanol, diethyl ether, benzene,
propylene glycol) [2].

Frequently Asked Questions (FAQSs)

What are the recommended storage conditions for gamma-
terpineol?

While explicit storage instructions are not listed in the search results, its properties suggest the following key

conditions:

e Container: Store in a tightly sealed glass bottle away from light [2].

o Temperature: Store at room temperature. The melting point is noted at 18°C, suggesting it should be
kept in a liquid state [2].

¢ Flammability: As a flammable liquid with a flash point of 90°C, it must be kept away from heat,
sparks, and open flames [2].

How stable is gamma-terpineol under aerobic conditions?

Gamma-terpineol is considered readily biodegradable under aerobic conditions. One study confirmed that
the disappearance of the compound was due to biodegradation, accompanied by microbial growth and CO:2

production [3]. The presence of dissolved natural organic matter did not significantly affect this process [3].

What are the primary safety hazards when handling gamma-
terpineol?

Available safety data for a mixture containing gamma-terpineol indicates the following hazards [2]:

e Eye Irritation: Causes serious eye irritation (H319).
¢ Skin Irritation: Causes skin irritation (H315).
¢ Respiratory Irritation: May cause respiratory irritation (H335).

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://www.fishersci.co.uk/shop/products/terpineol-97-mixture-terpineol-thermo-scientific/p-194715
https://www.smolecule.com/products/s571124?utm_src=pdf-body
https://www.smolecule.com/products/s571124?utm_src=pdf-body
https://www.fishersci.co.uk/shop/products/terpineol-97-mixture-terpineol-thermo-scientific/p-194715
https://www.fishersci.co.uk/shop/products/terpineol-97-mixture-terpineol-thermo-scientific/p-194715
https://www.fishersci.co.uk/shop/products/terpineol-97-mixture-terpineol-thermo-scientific/p-194715
https://www.smolecule.com/products/s571124?utm_src=pdf-body
https://www.smolecule.com/products/s571124?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8987470/
https://pubmed.ncbi.nlm.nih.gov/8987470/
https://www.smolecule.com/products/s571124?utm_src=pdf-body
https://www.smolecule.com/products/s571124?utm_src=pdf-body
https://www.smolecule.com/products/s571124?utm_src=pdf-body
https://www.fishersci.co.uk/shop/products/terpineol-97-mixture-terpineol-thermo-scientific/p-194715
https://www.smolecule.com/products/s571124?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Troubleshooting Guides

Problem: Unexpected Degradation or Loss of Purity

Potential Causes and Solutions:

e Cause 1: Exposure to Air and Microbes. Given its susceptibility to aerobic biodegradation [3],
ensure containers are always tightly sealed to prevent microbial contamination.

e Cause 2: Incorrect Analysis. If analyzing purity, note that commercial "alpha-Terpineol" is often a
mixture of alpha- and gamma-terpineol isomers [2]. Use temperature-programmed capillary gas
chromatography with an OV-1 column for accurate separation and analysis [4].

Problem: Interpreting Biological Activity in Cell-Based Assays

Background and Investigation Workflow: Research indicates that gamma-terpineol's biological
interaction is highly dependent on the lipid composition of the target membrane [5]. It integrates into lipid
monolayers and alters their compressional properties. Its effect varies significantly between different

phospholipids (like DPPC and DPPE) and is further modulated by the presence of cholesterol [5].

To systematically investigate its mechanism of action in your experiments, you can follow the workflow

below.
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Experimental Protocols

Protocol: Assessing Aerobic Biodegradation Stability

This protocol is adapted from a study on the aerobic biodegradation of monoterpenes [3].

e Objective: To determine the susceptibility of gamma-terpineol to microbial degradation in an aerobic
environment.
e Materials:
o Gamma-terpineol test compound.
o Inoculum (e.g., forest-soil extract or enriched cultures from activated sludge).
o Mineral salts medium.
o Bioreactors (sealed flasks suitable for batch culture).
o GC-MS for analyte quantification.
o COz2 sensor or setup for headspace gas analysis.
¢ Method:
o Prepare bioreactors containing mineral salts medium and the inoculum.
o Add gamma-terpineol as the sole carbon source. Set up controls without the compound or
without inoculum.
o Incubate at 23°C with shaking.
o Monitor over time:
= Substrate Depletion: Measure gamma-terpineol concentration via GC-MS.
= Microbial Growth: Measure biomass increase (e.g., optical density).
= Mineralization: Measure CO:2 production in the headspace.
¢ Expected Outcome: confirmation of whether gamma-terpineol is readily biodegradable and the rate
of degradation under these conditions.

Protocol: Analyzing Purity and Isomer Composition by GC

This protocol is based on a method for analyzing terpineol oil [4].

e Objective: To accurately separate and quantify the isomers present in a terpineol sample.
e Materials:
o Gas Chromatograph with FID or MS detector.
Fused silica capillary column (e.g., OV-1, 30 m x 0.32 mm i.d., 0.25 um film thickness).
High-purity helium carrier gas.
Standard solutions of gamma-terpineol and other isomers.

[e]

[e]

o
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¢ GC Method - Temperature Program [4]:

[¢]

Initial Oven Temp.: 70°C, hold for O min.

Ramp 1: 1.5°C/min to 100°C.

Ramp 2: 5°C/min to 160°C.

Ramp 3: 10°C/min to 220°C, hold for 2 min.

¢ Identification: Use GC-MS and GC-FTIR to identify peaks by comparing retention times and spectra
with authentic standards.

[¢]

[e]

o

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Gamma-Terpineol: Chemical Identifier & Properties]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b571124#gamma-terpineol-

storage-conditions-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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